Cas no 104605-95-0 (1,2-Propanediol, 3-(4-fluorophenoxy)-, (2R)-)

• Product Name: 1,2-Propanediol, 3-(4-fluorophenoxy)-, (2R)-
• CAS No: 104605-95-0
• MF: C₉H₁₁FO₃
• MW: 186.180246591568
• CID: 1144175
• Update Time: 2024-07-27

1,2-Propanediol, 3-(4-fluorophenoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-fluorophenoxy)-, (2R)-

• Inchi： 1S/C9H11FO3/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,11-12H,5-6H2/t8-/m1/s1
• InChI Key： AKWLXYPVWJFZMG-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 186.06923

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Melting Point: 58-59 °C
• Boiling Point: 347.4±27.0 °C(Predicted)
• PSA: 49.69
• pka: 14.49±0.20(Predicted)